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Compound of Interest

Compound Name: 2-(Pentyloxy)benzaldehyde

CAS No.: 7091-14-7

Cat. No.: B1597279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of 2-(Pentyloxy)benzaldehyde, a significant

aromatic aldehyde derivative. With full editorial control, this document is structured to deliver in-

depth technical insights, moving beyond a standard template to offer a narrative grounded in

scientific integrity and practical application.

Section 1: Chemical Identity and Nomenclature
1.1 IUPAC Name and Synonyms

The unequivocally correct IUPAC name for the compound is 2-(Pentyloxy)benzaldehyde. A

commonly used and accepted synonym is 2-pentoxybenzaldehyde.

1.2 Chemical Structure and Identification

Molecular Formula: C₁₂H₁₆O₂
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Molecular Weight: 192.25 g/mol

CAS Number: 7091-14-7

The structure consists of a benzaldehyde core with a pentyloxy group (-O(CH₂)₄CH₃) attached

to the ortho (position 2) carbon of the benzene ring.

graph "2-Pentyloxybenzaldehyde_Structure" {

    layout=neato;

    node [shape=plaintext];

    edge [style=bold];

}

Caption: Williamson Ether Synthesis Workflow.

3.2 Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis

of analogous 2-alkoxybenzaldehydes.

Materials:

Salicylaldehyde (1.0 eq)

1-Bromopentane (1.1 - 1.2 eq)

Anhydrous Potassium Carbonate (K₂CO₃) (1.5 - 2.0 eq)

Anhydrous Acetone or Dimethylformamide (DMF)

Ethyl acetate

Deionized water

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
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Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

To a dry round-bottom flask, add salicylaldehyde (1.0 equivalent)

and anhydrous acetone or DMF.

Add anhydrous potassium carbonate (1.5-2.0 equivalents) to the

solution. The use of a base is crucial for the deprotonation of the

phenolic hydroxyl group to form the more nucleophilic phenoxide.[1]

[2]

Stir the resulting suspension at room temperature for 30 minutes.

Add 1-bromopentane (1.1-1.2 equivalents) dropwise to the reaction

mixture.

Heat the reaction mixture to reflux and maintain for 4-12 hours. The

progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

Upon completion, allow the mixture to cool to room temperature.
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Filter the solid potassium salts and wash with a small amount of

acetone or DMF.

Remove the solvent from the filtrate under reduced pressure using a

rotary evaporator.

Dissolve the resulting residue in ethyl acetate and transfer to a

separatory funnel.

Wash the organic layer sequentially with deionized water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate.

Filter the drying agent and concentrate the filtrate under reduced

pressure to yield the crude 2-(pentyloxy)benzaldehyde.

The crude product can be further purified by vacuum distillation or

column chromatography on silica gel.

Section 4: Applications in Research and

Drug Development

While specific, documented applications of 2-(pentyloxy)benzaldehyde

are not extensively reported in readily available literature, its

structural motif as a substituted benzaldehyde suggests its potential

as a valuable intermediate in organic synthesis and medicinal

chemistry.

4.1 Role as a Synthetic Intermediate

Benzaldehyde and its derivatives are fundamental building blocks in

the synthesis of a wide array of more complex molecules.[3] They are

known to participate in various carbon-carbon and carbon-heteroatom

bond-forming reactions. The aldehyde functional group is highly

versatile and can be transformed into a variety of other functional

groups.
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4.2 Potential in Medicinal Chemistry

The 2-alkoxybenzaldehyde scaffold is present in a number of

biologically active molecules. For instance, derivatives of

benzyloxybenzaldehyde have been investigated as selective inhibitors

of aldehyde dehydrogenase 1A3 (ALDH1A3), an enzyme implicated in

cancer stem cell biology. Two compounds with a benzyloxybenzaldehyde

structure were identified as potent and selective inhibitors of

ALDH1A3.

Furthermore, benzaldehyde derivatives, in general, have been shown to

exhibit a broad range of biological activities, including

antimicrobial, antioxidant, and insecticidal properties.[3][4][5] The

introduction of a pentyloxy group at the 2-position modifies the

lipophilicity and steric properties of the benzaldehyde core, which

could influence its interaction with biological targets. This makes 2-

(pentyloxy)benzaldehyde an interesting candidate for screening in

various biological assays and for use as a precursor in the synthesis

of novel therapeutic agents.

Section 5: Conclusion

2-(Pentyloxy)benzaldehyde is a well-defined chemical entity with

established nomenclature and a straightforward synthetic route via the

Williamson ether synthesis. While its direct applications are not yet

widely documented, its structural features position it as a valuable

intermediate for the synthesis of more complex molecules with

potential applications in medicinal chemistry and materials science.

Further research into the biological activities of this compound and

its derivatives is warranted to fully explore its therapeutic

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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